Cas no 67580-11-4 (1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-)

1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- structure
67580-11-4 structure
Product Name:1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-
CAS No:67580-11-4
MF:C16H26N2
MW:246.391044139862
CID:1724941
Update Time:2024-11-27

1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans-
    • 1,2-Cycloheptanediamine, N,N-dimethyl-N'-(phenylmethyl)-, trans- (9CI)
    • Inchi: 1S/C16H26N2/c1-18(2)16-12-8-4-7-11-15(16)17-13-14-9-5-3-6-10-14/h3,5-6,9-10,15-17H,4,7-8,11-13H2,1-2H3/t15-,16-/m1/s1
    • InChI Key: BGVPIZUOIFMIEH-HZPDHXFCSA-N
    • SMILES: [C@@H]1(N(C)C)CCCCC[C@H]1NCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 246.20978

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 354.3±35.0 °C(Predicted)
  • PSA: 15.27
  • pka: 9.67±0.40(Predicted)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.